Cas no 1805981-20-7 (4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde)

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of difluoromethyl and fluoro substituents enhances its electron-withdrawing properties, improving reactivity in nucleophilic addition and condensation reactions. The methyl group at the 5-position contributes to steric stability while maintaining synthetic versatility. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways.

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde structure

1805981-20-7 structure

Product Name:4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde

CAS No:1805981-20-7

MF:C₈H₆F₃NO

MW:189.13455247879

CID:4883582

Update Time:2025-05-22

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde
- Inchi： 1S/C8H6F3NO/c1-4-2-12-8(11)5(3-13)6(4)7(9)10/h2-3,7H,1H3
- InChI Key： OPRYZABZFSYXKK-UHFFFAOYSA-N
- SMILES： FC(C1C(C=O)=C(N=CC=1C)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 188
XLogP3: 1.7
Topological Polar Surface Area: 30

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034274-250mg	4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde	1805981-20-7	95%	250mg	$1,048.60	2022-04-01
Alichem	A029034274-500mg	4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde	1805981-20-7	95%	500mg	$1,752.40	2022-04-01
Alichem	A029034274-1g	4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde	1805981-20-7	95%	1g	$2,779.20	2022-04-01

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde Related Literature

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Additional information on 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde (CAS No. 1805981-20-7)

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde (CAS No. 1805981-20-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core with a carboxaldehyde functional group, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, including kinase inhibitors and antiviral agents. The compound's CAS No. 1805981-20-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and crop protection.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde involves multi-step reactions, often starting from commercially available pyridine precursors. Key challenges include optimizing the introduction of the difluoromethyl group while maintaining high regioselectivity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times, addressing common queries like "efficient synthesis methods for fluorinated pyridines."

From an environmental perspective, the compound's fluorine atoms contribute to its persistence, raising questions about green chemistry alternatives. Innovations in catalytic fluorination and biodegradable derivatives are hot topics in forums discussing 1805981-20-7. Regulatory agencies increasingly emphasize sustainable manufacturing, prompting researchers to explore eco-friendly routes for this intermediate.

In agrochemical applications, 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde is investigated for its role in designing novel pesticides with lower toxicity profiles. Its structural motifs align with industry trends toward precision agriculture, where targeted action minimizes environmental impact. Searches for "fluorinated pyridine pesticides" often lead to discussions about this compound's potential.

Analytical characterization of CAS No. 1805981-20-7 typically employs NMR spectroscopy, mass spectrometry, and HPLC, with researchers frequently asking about "spectral data interpretation" for verification. The compound's crystalline form and solubility properties are also critical for formulation studies, making them recurring keywords in technical literature.

Future directions for 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde include exploring its structure-activity relationships in drug design and expanding its utility in material science, such as in liquid crystals or organic electronics. As patent filings referencing 1805981-20-7 increase, the compound is poised to remain a focal point in innovation-driven sectors.